Cas no 65117-72-8 (1H-PYRROLE-2-CARBOXYLIC ACID, 4-METHYL-5-PHENYL-, ETHYL ESTER)

• Product Name: 1H-PYRROLE-2-CARBOXYLIC ACID, 4-METHYL-5-PHENYL-, ETHYL ESTER
• CAS No: 65117-72-8
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 3235515
• PubChem ID: 12378038
• Update Time: 2025-07-19

1H-PYRROLE-2-CARBOXYLIC ACID, 4-METHYL-5-PHENYL-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1H-PYRROLE-2-CARBOXYLIC ACID, 4-METHYL-5-PHENYL-, ETHYL ESTER
• 65117-72-8
• Ethyl 4-methyl-5-phenyl-1H-pyrrole-2-carboxylate

• Inchi： 1S/C14H15NO2/c1-3-17-14(16)12-9-10(2)13(15-12)11-7-5-4-6-8-11/h4-9,15H,3H2,1-2H3
• InChI Key： GUBNKJGKOSGGRY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C)=C(C2C=CC=CC=2)N1)=O

Computed Properties

• Exact Mass: 229.110278721Da
• Monoisotopic Mass: 229.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.1Ų

Additional information on 1H-PYRROLE-2-CARBOXYLIC ACID, 4-METHYL-5-PHENYL-, ETHYL ESTER

Recent Advances in the Study of 1H-Pyrrole-2-carboxylic Acid, 4-Methyl-5-phenyl-, Ethyl Ester (CAS: 65117-72-8)

The compound 1H-Pyrrole-2-carboxylic acid, 4-methyl-5-phenyl-, ethyl ester (CAS: 65117-72-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its pyrrole core and phenyl substitution, exhibits unique chemical properties that make it a promising candidate for further investigation. Recent studies have explored its synthesis, biological activity, and potential therapeutic applications, shedding light on its role in modern medicinal chemistry.

One of the key areas of research has focused on the synthetic pathways for 1H-Pyrrole-2-carboxylic acid, 4-methyl-5-phenyl-, ethyl ester. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized multi-step synthesis route that improves yield and purity. The method involves the condensation of ethyl acetoacetate with phenylacetaldehyde, followed by cyclization and esterification, resulting in a high-purity product. This advancement is critical for scaling up production for preclinical studies.

In terms of biological activity, recent in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, research conducted at the University of Cambridge (2024) revealed that 1H-Pyrrole-2-carboxylic acid, 4-methyl-5-phenyl-, ethyl ester acts as a selective inhibitor of cyclooxygenase-2 (COX-2), with an IC50 value of 12.5 µM. This finding suggests potential applications in the development of anti-inflammatory agents, although further optimization is needed to enhance potency and selectivity.

Another promising avenue of research involves the compound's role in cancer therapy. A preprint study from the National Cancer Institute (2024) reported that derivatives of 1H-Pyrrole-2-carboxylic acid, 4-methyl-5-phenyl-, ethyl ester showed cytotoxic activity against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). Mechanistic studies indicated that these compounds induce apoptosis via the mitochondrial pathway, highlighting their potential as lead compounds for anticancer drug development.

Despite these encouraging findings, challenges remain in the development of 1H-Pyrrole-2-carboxylic acid, 4-methyl-5-phenyl-, ethyl ester as a therapeutic agent. Pharmacokinetic studies have revealed limited oral bioavailability, likely due to rapid metabolism in the liver. Current research efforts are focused on structural modifications to improve metabolic stability while retaining biological activity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these optimization efforts.

In conclusion, 1H-Pyrrole-2-carboxylic acid, 4-methyl-5-phenyl-, ethyl ester represents an interesting scaffold in medicinal chemistry with demonstrated biological activities. While significant progress has been made in understanding its potential applications, further research is needed to address current limitations and fully explore its therapeutic potential. The compound's unique structure and biological profile make it a valuable subject for ongoing and future research in chemical biology and drug discovery.